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Compound of Interest

Compound Name: Pyrazine-2-carbaldehyde

Cat. No.: B1279537

An In-depth Technical Guide to Pyrazine-2-
carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical characteristics of
Pyrazine-2-carbaldehyde, a key heterocyclic organic compound. The information is curated
for professionals in research and development, with a focus on data clarity and experimental
context.

Core Physical and Chemical Characteristics

Pyrazine-2-carbaldehyde, also known as 2-formylpyrazine, is a derivative of pyrazine with an
aldehyde functional group attached to the pyrazine ring.[1] At room temperature, it typically
presents as an off-white to light yellow or brown crystalline solid or liquid with a pungent,
aromatic odor.[1][2] This compound is a valuable intermediate in various synthetic processes,
particularly in the pharmaceutical and flavor industries.[1][3]

The following table summarizes the key physical and chemical properties of Pyrazine-2-
carbaldehyde.
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Property Value Citations

Molecular Formula CsHaN20 [1112114115]

Molecular Weight 108.10 g/mol [11[2][41[5]

CAS Number 5780-66-5 [41[6]

Appearance Off-whij[e to Iight ye.IIov'v/brown 213
crystalline solid or liquid

Odor Mildly pungent, aromatic [1]

Boiling Point 192.1 °C at 760 mmHg [718]

Density ~1.2 g/cm3 [71[8]

pKa -0.15 + 0.10 (Predicted) [1]

XLogP3 0.4 [4][7]

Topological Polar Surface Area  42.8 A2 [1][4]

Sparingly soluble in water.

Soluble in Chloroform,

Solubility ) [1][6]
Dichloromethane, Ethyl
Acetate, DMSO, Acetone.

IUPAC Name pyrazine-2-carbaldehyde [41[8]

SMILES C1=CN=C(C=N1)C=0 [2][4][8]
INChl=1S/C5H4N20/c8-4-5-3-

InChl [2][4]
6-1-2-7-5/h1-4H
DXBWJLDFSICTIH-

InChlKey [2][4]

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Pyrazine-2-
carbaldehyde.

e IH NMR: Proton NMR spectra are available for this compound.[9]
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e 13C NMR: Carbon NMR data is also available.[9]
» IR Spectroscopy: Infrared spectroscopy data can be found in various databases.[9]
o Mass Spectrometry: Mass spectral data is available for structural confirmation.[9]

Researchers can access this spectral data through chemical databases like ChemicalBook for
detailed analysis.[9][10]

Chemical Reactivity and Synthesis

Pyrazine-2-carbaldehyde's aldehyde group makes it a reactive compound, participating in
various chemical transformations. It is a key building block in the synthesis of more complex
molecules, including bioactive compounds and flavoring agents.[3] For instance, it undergoes
condensation reactions with hydrazines to form hydrazones, which can be further modified.[11]
[12]

This section details a common laboratory procedure for the synthesis of Pyrazine-2-
carbaldehyde.[6][7]

Materials:

Methyl pyrazine-2-carboxylate

e Anhydrous Tetrahydrofuran (THF)

e Lithium aluminum hydride (LiAlH4) solution in THF
e Glacial acetic acid

e 3N Hydrochloric acid (HCI)

e Dichloromethane (DCM)

e Saturated aqueous sodium bicarbonate (NaHCOs)

o Diethyl ether
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« Silica gel for chromatography

Procedure:

o Suspend methyl pyrazine-2-carboxylate (1.0 eq) in anhydrous THF.
e Cool the suspension to -78°C.

e Slowly add a solution of lithium aluminum hydride in THF (0.5 eq), ensuring the temperature
remains below -72°C.

« Stir the reaction mixture at -78°C for an additional 20 minutes after the addition is complete.
¢ Quench the reaction by adding glacial acetic acid.

 Allow the mixture to warm to room temperature.

e Remove the volatile components by evaporation.

e Dissolve the residue in 3N hydrochloric acid and extract with DCM.

o Combine the organic extracts and wash with saturated aqueous sodium bicarbonate
solution.

o Evaporate the solvent.

» Purify the residue by silica gel chromatography, eluting with a gradient of DCM/diethyl ether
to yield Pyrazine-2-carbaldehyde.[6][7]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1279537?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7289837.htm
https://www.echemi.com/products/pid_Rock5141-pyrazine-2-carbaldehyde.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Pyrazine-2-carbaldehyde

Reaction Setup

Suspend Methyl Pyrazine-2-carboxylate in anhydrous THF

Y

Cool to -78°C

Reaction
\/

Slowly add LiAlHa in THF (keep temp < -72°C)

Y

Stir at -78°C for 20 min

Y

Quench with glacial acetic acid

Y

Warm to Room Temperature

Work-up
\ 4

Evaporate volatiles

Y

Dissolve residue in 3N HCI

Y

Extract with DCM

Y

Wash with sat. NaHCOs

Y

Evaporate solvent

Purification
\/

Silica Gel Chromatography (DCM/Diethyl Ether)

Pyrazine-2-carbaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of Pyrazine-2-carbaldehyde.
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Applications in Research and Industry

Pyrazine-2-carbaldehyde is a versatile compound with several applications:

Flavor and Fragrance: It is utilized in the flavor and fragrance industry to impart nutty,
roasted, or caramel-like aromas to various products.[1]

o Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of bioactive
molecules and heterocyclic scaffolds for drug discovery.[3][13]

o Agrochemicals: The pyrazine ring is a common motif in agrochemicals, and this aldehyde is
a useful precursor.[3]

e Specialty Chemicals: It finds application in the synthesis of dyes and polymers where the
aldehyde functionality can be further transformed.[3]

Safety and Handling

Pyrazine-2-carbaldehyde is classified as an irritant.[2][4][14]

e Hazards: It may cause skin irritation (H315), serious eye irritation (H319), and respiratory
irritation (H335).[2][4][14]

¢ Precautions: When handling this chemical, it is important to use personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat.[14][15] Work should be
conducted in a well-ventilated area or a fume hood to avoid inhalation of vapors.[14][15]

o First Aid: In case of contact, wash the affected skin with soap and water.[15] For eye contact,
rinse thoroughly with water for at least 15 minutes.[15] If inhaled, move the person to fresh
air.[15] Seek medical attention if symptoms persist.

Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before working with this compound.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1279537?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/pyrazine-2-carbaldehyde-dic13814.html
https://www.guidechem.com/dictionary/en/5780-66-5.html
https://www.researchgate.net/publication/361970688_Advances_in_the_Synthesis_and_Bio-Applications_of_Pyrazine_Derivatives_A_Review
https://www.guidechem.com/dictionary/en/5780-66-5.html
https://www.guidechem.com/dictionary/en/5780-66-5.html
https://www.benchchem.com/product/b1279537?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds008587
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrazine-2-carbaldehyde
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P600%2FP612-A-87.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds008587
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrazine-2-carbaldehyde
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P600%2FP612-A-87.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P600%2FP612-A-87.pdf
https://www.capotchem.cn/doc/msds_5780-66-5.do
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P600%2FP612-A-87.pdf
https://www.capotchem.cn/doc/msds_5780-66-5.do
https://www.capotchem.cn/doc/msds_5780-66-5.do
https://www.capotchem.cn/doc/msds_5780-66-5.do
https://www.capotchem.cn/doc/msds_5780-66-5.do
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P600%2FP612-A-87.pdf
https://www.capotchem.cn/doc/msds_5780-66-5.do
https://www.benchchem.com/product/b1279537?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. guidechem.com [guidechem.com]
e 2. pyrazine-2-carbaldehyde AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
e 3. guidechem.com [guidechem.com]

e 4. Pyrazine-2-carbaldehyde | C5H4N20 | CID 11274980 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. Pyrazine-2-carbaldehyde | 5780-66-5 | FP50987 | Biosynth [biosynth.com]
e 6. Pyrazine-2-carbaldehyde | 5780-66-5 [chemicalbook.com]

e 7. echemi.com [echemi.com]

8. buildingblock.bocsci.com [buildingblock.bocsci.com]

» 9. Pyrazine-2-carbaldehyde(5780-66-5) 1H NMR [m.chemicalbook.com]
e 10. 5780-66-5|Pyrazine-2-carbaldehyde|BLD Pharm [bldpharm.com]

e 11. researchgate.net [researchgate.net]

e 12. jyoungpharm.org [jyoungpharm.org]

e 13. researchgate.net [researchgate.net]

e 14. synquestlabs.com [synquestlabs.com]

e 15. capotchem.cn [capotchem.cn]

« To cite this document: BenchChem. [Pyrazine-2-carbaldehyde physical and chemical
characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279537#pyrazine-2-carbaldehyde-physical-and-
chemical-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1279537?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

